BENGHE Foundational & Exploratory

Check Availability & Pricing

Health and safety information for 2,5-Di-p-
toluidinoterephthalic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Di-p-toluidinoterephthalic acid

Cat. No.: B3363466

An In-depth Technical Guide to the Health and Safety of 2,5-Di-p-toluidinoterephthalic Acid

This technical guide provides comprehensive health and safety information for 2,5-Di-p-
toluidinoterephthalic acid, intended for researchers, scientists, and drug development
professionals. The information is compiled from available safety data sheets and toxicological
databases.

Chemical and Physical Properties

2,5-Di-p-toluidinoterephthalic acid is a solid organic compound.[1] Key physicochemical
properties are summarized in the table below.
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Property Value Source
CAS Number 10291-28-8 [2][3]
Molecular Formula C22H20N204 [21[3]1[41[5]
Molecular Weight 376.4 g/mol [31[4]
IUPAC Name 2:5-bis(4- [4]
methylanilino)terephthalic acid
Appearance White powder/solid
Melting Point 334 °C [2]
Boiling Point 584.5 °C [2]
Flash Point 307.3 °C [2]
Density 1.348 g/cm3 [2]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,5-Di-p-toluidinoterephthalic acid is not classified as a hazardous substance.[4]

However, as with any chemical, it should be handled with care in a laboratory setting.

Toxicological Information

No specific toxicological studies for 2,5-Di-p-toluidinoterephthalic acid have been identified.

The following data is for the parent compound, terephthalic acid (TPA), and should be

considered as indicative for this class of compounds.

The primary mode of toxicity for terephthalic acid at high doses is not through a classical

signaling pathway but rather a physical-mechanical one. Ingestion of high concentrations of

TPA in animal studies has been shown to lead to the formation of urinary bladder calculi

(stones).[6] This is thought to be due to the low solubility of TPA and its salts in urine. The

chronic irritation of the bladder lining by these calculi can lead to hyperplasia and, in some

cases, tumors.[6] This mechanism suggests a threshold effect, meaning that these effects are

not expected to occur below a certain dose.[6]
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Proposed mode of action for Terephthalic Acid induced bladder toxicity.

A toxicological review of terephthalic acid and its esters established oral reference doses
(RfDs).[6] For TPA, the No-Observed-Adverse-Effect Level (NOAEL) from a 2-year dietary
study in rats was 142 mg/kg-day, based on the absence of bladder effects.[7]

Metric Value Species Route Effect Source
142 mg/kg- ) Bladder
NOAEL Rat Dietary ) [7]
day hyperplasia
Based on
0.5 mg/kg- bladder
Oral RfD - - ] [6]
day calculi
formation

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2,5-Di-p-
toluidinoterephthalic acid are not available. The following is a generalized protocol for a
chronic oral toxicity study in rodents, based on the type of study used to evaluate terephthalic

acid.

Objective: To evaluate the potential long-term toxicity of a test substance when administered

orally to rats for 2 years.

Methodology:
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Test Animals: Young, healthy laboratory rats (e.g., Sprague-Dawley or Wistar strains), both
male and female.

Group Allocation: Animals are randomly assigned to a control group and at least three dose
groups (low, mid, high).

Diet Preparation: The test substance is mixed into the standard rodent diet at specified
concentrations. The control group receives the diet without the test substance.

Administration: Animals have access to their respective diets and drinking water ad libitum
throughout the study period.

Observations:
o Daily: Clinical signs of toxicity, mortality.
o Weekly: Body weight, food consumption.

o Periodic: Detailed clinical examinations, ophthalmology, hematology, clinical chemistry,
and urinalysis.

Pathology: At the end of the 2-year period, all surviving animals are euthanized. A full
necropsy is performed, and organs are weighed. Tissues from all animals (including those
that died during the study) are preserved for histopathological examination.

Data Analysis: Statistical analysis is performed to identify any significant differences between
the dose groups and the control group. The NOAEL is determined as the highest dose at
which no statistically significant adverse effects are observed.
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General workflow for a chronic oral toxicity study.
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Handling and Safety Precautions
Engineering Controls

e Use in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE)

» Eye/Face Protection: Wear safety glasses with side shields or goggles.
» Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: If dust is generated, a NIOSH-approved respirator for particulates is
recommended.

First Aid Measures

 Inhalation: Move to fresh air. If not breathing, give artificial respiration.
o Skin Contact: Wash off with soap and plenty of water.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Stability and Reactivity

e Reactivity: No hazardous reactions are known under normal conditions of use.
o Chemical Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Thermal decomposition may produce carbon
monoxide, carbon dioxide, and nitrogen oxides.

Accidental Release Measures
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e Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas.

e Environmental Precautions: Do not let product enter drains.

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

Storage

» Store in a cool, dry, and well-ventilated place. Keep container tightly closed.

This guide is intended to provide a summary of the available health and safety information for
2,5-Di-p-toluidinoterephthalic acid. It is essential to consult the specific Safety Data Sheet
(SDS) for this product before use and to conduct a thorough risk assessment for any new
experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and safety information for 2,5-Di-p-
toluidinoterephthalic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3363466#health-and-safety-information-for-2-5-di-p-
toluidinoterephthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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